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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core active ingredient in the

biocide Busan 77: Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene

dichloride]. This polymeric quaternary ammonium compound, commonly known as a "polyquat"

or WSCP, is a broad-spectrum microbicide utilized for controlling the growth of algae, bacteria,

and fungi in various industrial water systems.

Chemical and Physical Properties
The active ingredient is a cationic polymer notable for its high water solubility and effectiveness

across a range of pH levels. Unlike traditional quaternary ammonium compounds, it is a non-

foaming agent, which is advantageous in recirculating water systems[1].
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Property Value Reference(s)

Chemical Name

Poly[oxyethylene(dimethylimini

o)ethylene(dimethyliminio)ethyl

ene dichloride]

[1]

Synonyms
WSCP, Polyquat, Polixetonium

chloride
[2][3][4]

CAS Number 31512-74-0 [1][3]

Appearance
Clear to slightly hazy, yellow to

amber liquid
[1][3]

Odor Slight, pungent [1]

Solubility in Water Completely soluble [1][3]

Density (at 25°C) 1.15 g/mL [1]

pH (as supplied) 6.0 - 8.0 [1][3]

Flash Point > 100 °C (> 212 °F) [1][3]

Boiling Point > 100 °C (> 212 °F) [3]

Stability
Stable over a broad pH range

of 6.0 – 10.0
[1]

Mechanism of Action
As a cationic polymer, the biocidal activity of

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride] is primarily

membrane-active[5][6]. The mechanism involves a multi-step process targeting the microbial

cell envelope.

Adsorption: The positively charged quaternary ammonium groups along the polymer

backbone are electrostatically attracted to the negatively charged components of microbial

cell walls and membranes (e.g., phospholipids, teichoic acids)[6][7][8].
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Membrane Disruption: Following adsorption, the polymer disrupts the cytoplasmic

membrane's structural integrity. This interaction leads to disorganization of the lipid bilayer[5].

Leakage of Cellular Contents: The compromised membrane loses its selective permeability,

resulting in the leakage of essential low-molecular-weight intracellular components, such as

ions (K+), metabolites, and RNA[5].

Cell Lysis: Ultimately, the extensive damage to the cell membrane and loss of critical

components leads to cell lysis and death[5].

The polymeric nature of this compound enhances its biocidal efficacy compared to monomeric

quaternary ammonium compounds due to a higher cationic charge density, which promotes

stronger and more extensive interaction with microbial surfaces[6].
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Figure 1: Mechanism of action for the polymeric quaternary ammonium compound.

Antimicrobial Efficacy
The active ingredient demonstrates broad-spectrum activity. Efficacy is quantified by the

Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the biocide that

prevents visible growth of a microorganism.

Target Organism Type

Minimum Inhibitory
Concentration
(MIC, ppm of
product)

Reference(s)

Enterobacter

aerogenes
Bacteria 5 - 10 [2]

Escherichia coli Bacteria 10 - 30 [2]

Pseudomonas

aeruginosa
Bacteria 30 - 60 [2]

Staphylococcus

aureus
Bacteria 2 - 5 [2]

Aspergillus niger Fungi 40 - 60 [2]

Penicillium pinophilum Fungi 20 - 30 [2]

Chlorella pyrenoidosa Algae 1.0 - 3.0 [2]

Phormidium

inundatum
Algae 0.5 - 1.5 [2]

Experimental Protocols
Protocol: Determination of Minimum Inhibitory
Concentration (MIC)
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This protocol outlines a standard broth microdilution method to determine the MIC of the

polyquat biocide against bacterial and fungal strains.

4.1.1 Materials

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride] stock solution

(e.g., 1000 ppm).

Sterile 96-well microtiter plates.

Target microbial strains (e.g., Pseudomonas aeruginosa ATCC 15442).

Appropriate sterile liquid growth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud

Dextrose Broth for fungi).

Sterile deionized water or buffer for dilutions.

Spectrophotometer or microplate reader.

Incubator.

4.1.2 Methodology

Inoculum Preparation: Culture the target microorganism on an appropriate agar plate for 18-

24 hours at 35-37°C (for bacteria) or 25-28°C for 2-5 days (for fungi). Suspend colonies in

sterile broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸

CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵

CFU/mL in the test wells.

Serial Dilution: Prepare serial two-fold dilutions of the biocide stock solution in the 96-well

plate using the appropriate growth medium. For example, add 100 µL of media to wells 2

through 12. Add 200 µL of the starting biocide concentration to well 1. Transfer 100 µL from

well 1 to well 2, mix, then transfer 100 µL from well 2 to well 3, and so on, discarding the final

100 µL from well 11. Well 12 serves as a positive growth control (no biocide).

Inoculation: Add 100 µL of the prepared microbial inoculum to each well (wells 1-12),

bringing the total volume to 200 µL.
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Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C) for

18-24 hours for bacteria or 48-72 hours for fungi.

Result Interpretation: The MIC is determined as the lowest concentration of the biocide at

which there is no visible turbidity (growth) in the well. This can be assessed visually or by

measuring the optical density (OD) at 600 nm with a microplate reader.
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Figure 2: Experimental workflow for Minimum Inhibitory Concentration (MIC) testing.

Protocol: Algaecidal Efficacy in a Simulated Aquatic
System
This protocol describes a method to evaluate the effectiveness of the polyquat biocide against

common algae in a laboratory setting.

4.2.1 Materials

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride] stock solution.

Target algal species (e.g., Chlorella pyrenoidosa).

Sterile algal culture medium (e.g., Modified Bristol's Solution).

Sterile Erlenmeyer flasks (250 mL).

Light source providing ~250 foot-candles of intensity.
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Incubator or temperature-controlled room (25-28°C).

Hemocytometer or spectrophotometer.

4.2.2 Methodology

System Preparation: Dispense 100 mL of sterile algal culture medium into each Erlenmeyer

flask.

Biocide Addition: Add the appropriate volume of biocide stock solution to the flasks to

achieve the desired test concentrations (e.g., 0.5, 1.0, 2.0, 5.0 ppm). Include a control flask

with no biocide.

Inoculation: Inoculate each flask (including the control) with a sufficient volume of a mature

algal culture to achieve an initial cell density of approximately 1 x 10⁴ cells/mL.

Incubation: Place the flasks in an incubator at 25-28°C under a light source with a defined

light/dark cycle (e.g., 12 hours light / 12 hours dark) for 14-21 days. Swirl the flasks daily to

ensure uniform suspension.

Efficacy Assessment: At regular intervals (e.g., day 0, 7, 14, 21), assess the algal growth.

This can be done by:

Visual Observation: Record the presence of green coloration or algal mats.

Cell Count: Use a hemocytometer to count the number of viable algal cells.

Chlorophyll Measurement: Measure absorbance at 680 nm as an indicator of chlorophyll

content and biomass.

Result Interpretation: Compare the growth in the treated flasks to the control flask. Effective

algaecidal activity is indicated by a significant reduction or complete absence of algal growth.

Synthesis Pathway
The polymer is synthesized via a condensation polymerization reaction. A key patented method

involves the reaction of N,N,N',N'-tetramethylethylenediamine with bis(2-chloroethyl) ether in an

aqueous medium[9].
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Figure 3: Simplified synthesis pathway of the active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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